Cas no 60468-22-6 ((2-bromoprop-2-en-1-yl)benzene)

(2-bromoprop-2-en-1-yl)benzene structure
60468-22-6 structure
Product Name:(2-bromoprop-2-en-1-yl)benzene
CAS No:60468-22-6
MF:C9H9Br
MW:197.071761846542
MDL:MFCD06201214
CID:2102996
PubChem ID:2757160
Update Time:2025-04-21

(2-bromoprop-2-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • (2-bromo-2-propen-1-yl)Benzene
    • (2-bromoprop-2-en-1-yl)benzene
    • 60468-22-6
    • 2-bromoprop-2-enylbenzene
    • EN300-3487207
    • DA-32140
    • 896-712-1
    • AKOS006346306
    • 2-Bromo-3-phenyl-1-propene
    • 1-(2-bromo-allyl)-benzene
    • DTXSID201305348
    • SCHEMBL2348652
    • (2-Bromoallyl)benzene
    • DTXCID901735336
    • MDL: MFCD06201214
    • Inchi: 1S/C9H9Br/c1-8(10)7-9-5-3-2-4-6-9/h2-6H,1,7H2
    • InChI Key: DIZXFRWJWBGZCH-UHFFFAOYSA-N
    • SMILES: BrC(=C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 195.98876g/mol
  • Monoisotopic Mass: 195.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

(2-bromoprop-2-en-1-yl)benzene Pricemore >>

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